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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

CAS No.: 1300-64-7

Cat. No.: B7767142 Get Quote

CAS: 21615-34-9 | Formula: C₈H₇ClO₂ | MW: 170.59 g/mol

Executive Summary
2-Methoxybenzoyl chloride (o-Anisoyl chloride) is a critical acylating agent in the synthesis of

pharmaceutical intermediates, specifically for the angiotensin II receptor antagonist Losartan.

Unlike its para-isomer, which is widely used for liquid crystals and agrochemicals, the ortho-

isomer is valued for its steric influence in directing metallation chemistries via oxazoline

intermediates. This guide analyzes its supply chain, provides field-proven handling protocols for

its moisture-sensitive nature, and outlines a self-validating quality control method using

derivatization GC.

Chemical Identity & Specifications
Commercially, 2-Methoxybenzoyl chloride is supplied as a clear to light yellow liquid.[1] Due

to the inductive effect of the ortho-methoxy group, the carbonyl carbon is highly electrophilic,

making it susceptible to rapid hydrolysis.

Table 1: Standard Commercial Specifications
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Parameter Specification Technical Note

Purity (GC) ≥ 97.0%
Major impurity is typically
o-Anisic acid (hydrolysis
product).

Appearance Clear/Yellow Liquid

Darkening indicates significant

decomposition or trace metal

contamination.

Boiling Point 128–129 °C (8 mmHg)
High vacuum distillation is

required for purification.

Density 1.146 g/mL

Denser than water; biphasic

hydrolysis occurs at the

interface.

| Refractive Index | n20/D 1.572 | Quick purity check if GC is unavailable. |

Strategic Sourcing & Supply Chain
The supply chain is dominated by major catalog suppliers for R&D scales (grams to kilograms)

and specialized fine chemical manufacturers for process scales (metric tons).

Primary Suppliers: Sigma-Aldrich (Merck), TCI Chemicals, and Otto Chemie.

Packaging: High-integrity packaging is non-negotiable.

Lab Scale: Sure/Seal™ bottles or ampoules under argon.

Bulk: Teflon-lined steel drums with nitrogen headspace.

Stability: The compound degrades to 2-methoxybenzoic acid and HCl upon exposure to

atmospheric moisture. White solids (the acid) around the cap are a visual indicator of

compromised seal integrity.

Synthetic Utility & Applications
4.1. The Losartan Pathway (Key Application)
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The primary pharmaceutical application of 2-Methoxybenzoyl chloride is in the synthesis of

4,4-dimethyl-2-(2-methoxyphenyl)oxazoline. This oxazoline moiety serves as a "directing

group" for subsequent ortho-lithiation, a pivotal step in constructing the biphenyl

pharmacophore of Losartan.

Mechanism:

Acylation: 2-Methoxybenzoyl chloride reacts with 2-amino-2-methyl-1-propanol to form the

amide.

Cyclization: Thionyl chloride mediated cyclization yields the oxazoline.

4.2. Friedel-Crafts Acylation
It serves as an electrophile in Friedel-Crafts reactions, such as the synthesis of 2-

methoxybenzoyl-ferrocene, used in electrochemical research.

Figure 1: Synthesis & Application Pathway
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Caption: Synthesis of 2-Methoxybenzoyl chloride and its conversion to the Losartan

oxazoline intermediate.

Quality Control: Self-Validating Protocols
Direct injection of acid chlorides into a Gas Chromatograph (GC) is prone to error; the

compound can hydrolyze on the column or react with the stationary phase, leading to peak

tailing and ghost peaks.
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The "Methyl Ester" Derivatization Method This protocol converts the reactive acid chloride into

a stable methyl ester before injection. This ensures that the peak area corresponds strictly to

the active acyl chloride content, distinguishing it from the hydrolyzed acid (which reacts much

slower with methanol without a catalyst).

Protocol:

Sampling: In a fume hood, withdraw 50 µL of 2-Methoxybenzoyl chloride using a dry

syringe.

Derivatization: Immediately dispense into a vial containing 1.5 mL of anhydrous HPLC-grade

Methanol.

Reaction:

(Instantaneous & Exothermic).

Neutralization (Optional): Add 50 mg of solid NaHCO₃ to neutralize HCl if using an acid-

sensitive column (WAX).

Analysis: Inject 1 µL into GC-MS or GC-FID.

Target Peak: Methyl 2-methoxybenzoate.[1]

Impurity Peak: 2-Methoxybenzoic acid (will appear as a broad peak or require silylation to

be seen, confirming it did not methylate).

Handling & Safety Protocols
Hazard Profile:

GHS Classification: Skin Corr.[2][3] 1B (Causes severe burns), Eye Dam. 1.[3]

Reactivity: Reacts violently with water/moisture releasing HCl gas.

Operational Procedure:
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Inert Transfer: Always handle under a blanket of Nitrogen or Argon. Use Schlenk techniques

or a glovebox for dispensing small quantities.

Quenching Spills: Do not use water. Absorb with dry sand or vermiculite. Neutralize the

absorbed material slowly with a dilute solution of sodium carbonate in a waste container.

Storage: Store at room temperature (or cool, <15°C) in a dark, dry place. Ensure the cap is

taped with Parafilm to prevent moisture ingress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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